Cas no 1803892-69-4 (Ethyl 2-carboxy-3-(2-oxopropyl)benzoate)

• Product Name: Ethyl 2-carboxy-3-(2-oxopropyl)benzoate
• CAS No: 1803892-69-4
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• CID: 4958127
• Update Time: 2025-06-11

Ethyl 2-carboxy-3-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-carboxy-3-(2-oxopropyl)benzoate

• Inchi： 1S/C13H14O5/c1-3-18-13(17)10-6-4-5-9(7-8(2)14)11(10)12(15)16/h4-6H,3,7H2,1-2H3,(H,15,16)
• InChI Key： MLCKOTNXYFESMF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC(CC(C)=O)=C1C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 336
• XLogP3: 1.3
• Topological Polar Surface Area: 80.7

Additional information on Ethyl 2-carboxy-3-(2-oxopropyl)benzoate

Ethyl 2-carboxy-3-(2-oxopropyl)benzoate (CAS No. 1803892-69-4): A Comprehensive Overview

Ethyl 2-carboxy-3-(2-oxopropyl)benzoate, identified by its chemical abstracts service number CAS No. 1803892-69-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This ester derivative of benzoic acid exhibits a unique structural framework that has garnered attention for its potential applications in drug development and material science. The compound's molecular structure, featuring a carboxy group at the second position and an α-ketoester moiety at the third position, provides a versatile platform for further functionalization and chemical transformations.

The synthesis of Ethyl 2-carboxy-3-(2-oxopropyl)benzoate involves a series of well-established organic reactions, including esterification and condensation processes. The presence of the 2-oxopropyl side chain introduces reactivity that can be exploited for the development of more complex molecules. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, making it more accessible for research purposes. The compound's stability under various conditions and its solubility in common organic solvents further enhance its utility in laboratory settings.

In the realm of pharmaceutical research, Ethyl 2-carboxy-3-(2-oxopropyl)benzoate has been explored for its potential biological activity. Studies have indicated that derivatives of benzoic acid, particularly those with substituents in the ortho or meta positions, can exhibit pharmacological properties such as anti-inflammatory, analgesic, and antimicrobial effects. The specific arrangement of functional groups in Ethyl 2-carboxy-3-(2-oxopropyl)benzoate suggests that it may interact with biological targets in a manner similar to known therapeutic agents. This has prompted investigations into its efficacy as a lead compound for drug discovery programs.

One of the most promising areas of research involving Ethyl 2-carboxy-3-(2-oxopropyl)benzoate is its role as an intermediate in the synthesis of more complex molecules. The compound's reactive sites provide opportunities for further chemical modifications, allowing researchers to design novel scaffolds with tailored properties. For instance, the carboxy group can be used to form amides or esters, while the α-ketoester moiety can undergo condensation reactions to form β-ketoesters or other heterocyclic compounds. These transformations have opened up new avenues for the development of bioactive molecules with potential therapeutic applications.

The compound's structural features also make it a valuable tool in materials science. Researchers have explored its use as a building block for polymers and coatings due to its ability to form stable linkages with other functional groups. Additionally, Ethyl 2-carboxy-3-(2-oxopropyl)benzoate has been investigated for its potential applications in organic electronics, where its electronic properties could be leveraged to improve the performance of organic semiconductors and light-emitting diodes (OLEDs). These diverse applications highlight the versatility of this compound and its importance in both academic and industrial research.

The latest research findings on Ethyl 2-carboxy-3-(2-oxopropyl)benzoate have focused on optimizing synthetic routes and exploring new derivatives with enhanced properties. Advances in computational chemistry have allowed researchers to predict the behavior of this compound under various conditions, enabling more efficient experimental design. Additionally, green chemistry principles have been applied to develop more sustainable synthetic methods, reducing waste and improving yields. These efforts are crucial for ensuring that Ethyl 2-carboxy-3-(2-oxopropyl)benzoate remains a viable candidate for future research and development projects.

In conclusion, Ethyl 2-carboxy-3-(2-oxopropyl)benzoate (CAS No. 1803892-69-4) is a multifaceted compound with significant potential in pharmaceutical chemistry and materials science. Its unique structural features provide opportunities for diverse applications, from drug development to advanced materials. As research continues to uncover new uses for this compound, it is likely to remain an important molecule in both academic and industrial settings. The ongoing efforts to optimize its synthesis and explore its derivatives ensure that Ethyl 2-carboxy-3-(2-oxopropyl)benzoate will continue to play a vital role in advancing scientific knowledge and technological innovation.